Cas no 22012-08-4 (Piperazine,1-dibenz[b,f]oxepin-10-yl-4-propyl-)

• Product name: Piperazine,1-dibenz[b,f]oxepin-10-yl-4-propyl-
• CAS No: 22012-08-4
• MF: C₂₁H₂₄N₂O
• MW: 320.428065299988
• CID: 265475
• PubChem ID: 210958

Piperazine,1-dibenz[b,f]oxepin-10-yl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-dibenz[b,f]oxepin-10-yl-4-propyl-
• 1-benzo[b][1]benzoxepin-5-yl-4-propylpiperazine
• Piperazine, 1-dibenz(b,f)oxepin-10-yl-4-propyl-
• DTXSID80176454
• RMI 61020
• 1-Dibenz(b,f)oxepin-10-yl-4-propylpiperazine
• 22012-08-4
• BRN 0566482

• Inchi： InChI=1S/C21H24N2O/c1-2-11-22-12-14-23(15-13-22)19-16-17-7-3-5-9-20(17)24-21-10-6-4-8-18(19)21/h3-10,16H,2,11-15H2,1H3
• InChI Key： QSBFTIJDVNXIKD-UHFFFAOYSA-N
• SMILES： C1C2=C(OC3C=CC=CC=3C(N3CCN(CCC)CC3)=C2)C=CC=1

Computed Properties

• Exact Mass: 320.18902
• Monoisotopic Mass: 320.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 467.3°Cat760mmHg
• Flash Point: 135.4°C
• Refractive Index: 1.604
• PSA: 19.62